Cas no 163882-69-7 (3-Penten-2-one,1,1,1-trifluoro-3,4-dimethyl-)

• Product name: 3-Penten-2-one,1,1,1-trifluoro-3,4-dimethyl-
• CAS No: 163882-69-7
• MF: C₇H₉F₃O
• MW: 166.140972852707
• CID: 110370
• PubChem ID: 15939369

3-Penten-2-one,1,1,1-trifluoro-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one,1,1,1-trifluoro-3,4-dimethyl-
• 3-Penten-2-one, 1,1,1-trifluoro-3,4-dimethyl-
• 1,1,1-Trifluoro-3,4-dimethyl-3-penten-2-one
• DTXSID801260962
• 1,1,1-trifluoro-3,4-dimethylpent-3-en-2-one
• 163882-69-7
• InChI=1/C7H9F3O/c1-4(2)5(3)6(11)7(8,9)10/h1-3H

• Inchi： InChI=1S/C7H9F3O/c1-4(2)5(3)6(11)7(8,9)10/h1-3H3
• InChI Key： WGHQHIURTBNCSN-UHFFFAOYSA-N
• SMILES： C/C(=C(/C(C(F)(F)F)=O)\C)/C

Computed Properties

• Exact Mass: 166.06057
• Monoisotopic Mass: 166.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.9

Experimental Properties

• PSA: 17.07